2-chloro-3-methylquinoline-4-carboxylic acid
Description
2-chloro-3-methylquinoline-4-carboxylic acid is a chemical compound with the molecular weight of 221.64 . It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of quinoline compounds, including 2-chloro-3-methylquinoline-4-carboxylic acid, has been reported in the literature with a wide range of protocols. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The InChI code for 2-chloro-3-methylquinoline-4-carboxylic acid is1S/C11H8ClNO2/c1-6-9(11(14)15)7-4-2-3-5-8(7)13-10(6)12/h2-5H,1H3,(H,14,15) . This indicates that the compound has a quinoline core structure with a chlorine atom at the 2nd position, a methyl group at the 3rd position, and a carboxylic acid group at the 4th position. Chemical Reactions Analysis
Quinoline compounds, including 2-chloro-3-methylquinoline-4-carboxylic acid, can undergo a variety of chemical reactions. For example, they can be synthesized via aniline and glycerine in the presence of a strong acid . They can also undergo reactions with various carbonyl compounds to form diverse 2,3,4-trisubstituted quinolines .Physical And Chemical Properties Analysis
The melting point of 2-chloro-3-methylquinoline-4-carboxylic acid is reported to be between 191-192°C . It is also known that carboxylic acids can act as weak bases when the carbonyl oxygen accepts a proton from a strong acid .Future Directions
Quinoline compounds, including 2-chloro-3-methylquinoline-4-carboxylic acid, have potential for industrial and medicinal applications . Future research could focus on developing new synthesis protocols, exploring their biological and pharmaceutical activities, and investigating their environmental impacts .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-methylquinoline-4-carboxylic acid involves the chlorination of 3-methylquinoline followed by carboxylation of the resulting 2-chloro-3-methylquinoline.", "Starting Materials": [ "3-methylquinoline", "Chlorine gas", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Chlorination of 3-methylquinoline using chlorine gas in the presence of sodium hydroxide to yield 2-chloro-3-methylquinoline", "Carboxylation of 2-chloro-3-methylquinoline using carbon dioxide in the presence of hydrochloric acid to yield 2-chloro-3-methylquinoline-4-carboxylic acid", "Purification of the product using ethanol" ] } | |
CAS RN |
861578-31-6 |
Molecular Formula |
C11H8ClNO2 |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
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